Cas no 1137263-99-0 (trans-Ned-19 Methyl Ester)

• Product Name: trans-Ned-19 Methyl Ester
• CAS No: 1137263-99-0
• MF: C₃₁H₃₃FN₄O₃
• MW: 528.617130994797
• CID: 2256254
• PubChem ID: 131668266
• Update Time: 2025-07-17

trans-Ned-19 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• trans-Ned-19 Methyl Ester
• NBQAXYMLTXNBOS-LITSAYRRSA-N
• 1137263-99-0
• (1R,3S)-1-[3-[[4-(2-Fluorophenyl)-1-piperazinyl]methyl]-4-methoxyphenyl]-2,3,4,9-tetrahydro-1H-Pyrido[3,4-b]indole-3-carboxylic Acid
• Rel-methyl (1R,3S)-1-(3-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-4-methoxyphenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate

• Inchi： 1S/C31H33FN4O3/c1-38-28-12-11-20(17-21(28)19-35-13-15-36(16-14-35)27-10-6-4-8-24(27)32)29-30-23(18-26(34-29)31(37)39-2)22-7-3-5-9-25(22)33-30/h3-12,17,26,29,33-34H,13-16,18-19H2,1-2H3/t26-,29+/m0/s1
• InChI Key： NBQAXYMLTXNBOS-LITSAYRRSA-N
• SMILES： N1C2=C(C=CC=C2)C2C[C@@H](C(OC)=O)N[C@H](C3=CC=C(OC)C(CN4CCN(C5=CC=CC=C5F)CC4)=C3)C1=2

Computed Properties

• Exact Mass: 528.25366909g/mol
• Monoisotopic Mass: 528.25366909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 672.9±55.0 °C at 760 mmHg
• Flash Point: 360.8±31.5 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

trans-Ned-19 Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-Ned-19 Methyl Ester

Recent Advances in the Study of trans-Ned-19 Methyl Ester (CAS: 1137263-99-0) in Chemical Biology and Medicine

The compound trans-Ned-19 Methyl Ester (CAS: 1137263-99-0) has recently garnered significant attention in the field of chemical biology and medicinal research. This molecule, known for its role as a potent and selective antagonist of the two-pore channel 2 (TPC2), has been the subject of numerous studies aimed at elucidating its pharmacological properties and therapeutic potential. The latest research highlights its efficacy in modulating calcium signaling pathways, which are critical in various physiological and pathological processes, including autophagy, lysosomal function, and viral entry mechanisms.

Recent studies have demonstrated that trans-Ned-19 Methyl Ester exhibits high specificity for TPC2, making it a valuable tool for investigating the role of these channels in cellular processes. For instance, a 2023 study published in the Journal of Biological Chemistry revealed that this compound effectively inhibits TPC2-mediated calcium release in lysosomes, thereby disrupting autophagy in cancer cells. This finding opens new avenues for the development of targeted therapies for cancers that rely on autophagy for survival and proliferation.

In addition to its role in cancer research, trans-Ned-19 Methyl Ester has shown promise in the study of viral infections. A recent preprint on bioRxiv reported that this compound can inhibit the entry of Ebola virus into host cells by blocking TPC2-dependent calcium signaling. This discovery is particularly relevant in the context of emerging infectious diseases, where there is an urgent need for novel antiviral strategies. The study suggests that trans-Ned-19 Methyl Ester could serve as a lead compound for the development of broad-spectrum antiviral agents.

From a chemical perspective, the stability and bioavailability of trans-Ned-19 Methyl Ester have been improved through structural modifications, as detailed in a 2022 publication in ACS Medicinal Chemistry Letters. Researchers optimized the ester moiety to enhance metabolic stability while retaining its high affinity for TPC2. These advancements are critical for translating preclinical findings into clinical applications, as they address key challenges related to drug delivery and pharmacokinetics.

Despite these promising developments, challenges remain in the clinical translation of trans-Ned-19 Methyl Ester. For example, its potential off-target effects and long-term safety profile require further investigation. Ongoing studies are exploring these aspects using advanced in vitro and in vivo models. A collaborative effort between academic and industrial researchers, as highlighted in a recent review in Nature Reviews Drug Discovery, is essential to overcome these hurdles and accelerate the development of TPC2-targeted therapies.

In conclusion, trans-Ned-19 Methyl Ester (CAS: 1137263-99-0) represents a cutting-edge tool in chemical biology and a promising candidate for therapeutic development. Its unique mechanism of action and specificity for TPC2 make it a valuable asset for both basic research and drug discovery. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in clinical settings, paving the way for novel treatments for cancer, viral infections, and other diseases linked to calcium signaling dysregulation.